Cas no 79671-34-4 (1-{[4-(2,4-Dinitroanilino)butanoyl]oxy}pyrrolidine-2,5-dione)

• Product Name: 1-{[4-(2,4-Dinitroanilino)butanoyl]oxy}pyrrolidine-2,5-dione
• CAS No: 79671-34-4
• MF: C₁₄H₁₄N₄O₈
• MW: 366.282963275909
• CID: 2802437
• Update Time: 2023-08-07

1-{[4-(2,4-Dinitroanilino)butanoyl]oxy}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(2,4-Dinitroanilino)butanoyl]oxy}pyrrolidine-2,5-dione

• Inchi： 1S/C14H14N4O8/c19-12-5-6-13(20)16(12)26-14(21)2-1-7-15-10-4-3-9(17(22)23)8-11(10)18(24)25/h3-4,8,15H,1-2,5-7H2
• InChI Key： IJKPZQCHHXVXSA-UHFFFAOYSA-N
• SMILES： O(C(CCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)N1C(CCC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 583
• XLogP3: 1.4
• Topological Polar Surface Area: 167